Reversing Mg suppression effect on Co-site water oxidation of MgCo2O4 based on vanadium-atom electronic affinity synergy with Mg sites toward electronic redistribution†

Catalysis Science & Technology Pub Date: 2023-10-31 DOI: 10.1039/D3CY01085F

Abstract

Active-site regeneration from d-band-center control engineering and electronic redistribution based on target-atom implantation is of enormous importance for efficient water oxidation. Here, low-activity Co catalytic sites of MgCo2O4 are reactivated for large-current (500 mA cm−2) and high-efficiency water oxidation through vanadium-atom electronic affinity synergy with Mg sites toward charge rearrangement around Co sites. Interestingly, very little vanadium (1.3 wt%) was implanted into MgCo2O4 to achieve atom-scale structure tailoring and electronic redistribution, reversing the Mg suppression effect on Co-site water oxidation of MgCo2O4. Vanadium-implantation-tailored MgCo2O4 coupled with MgO (V–MgCo2O4@MgO) exhibits significantly enhanced oxygen evolution reaction performance, with low overpotentials of 240 and 290 mV for 100 and 500 mA cm−2, respectively, in 1 M KOH. Operating at 500 mA cm−2, V–MgCo2O4@MgO has good catalytic stability for at least 20 hours. This work constructs excellent catalysts through atomic-level structural regulation and provides a new perspective for the principle of electronic-affinity synergy between V and Mg species toward Co–O bond optimization.

Graphical abstract: Reversing Mg suppression effect on Co-site water oxidation of MgCo2O4 based on vanadium-atom electronic affinity synergy with Mg sites toward electronic redistribution
Reversing Mg suppression effect on Co-site water oxidation of MgCo2O4 based on vanadium-atom electronic affinity synergy with Mg sites toward electronic redistribution†
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